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Compound of Interest

Compound Name: Fmoc-(R)-2-(pentenyl)Ala-OH

Cat. No.: B613570 Get Quote

For researchers and professionals in the field of drug development and peptide chemistry, a

comprehensive understanding of specialized amino acid analogues is paramount. This guide

provides an in-depth look at the physicochemical properties of Fmoc-(R)-2-(pentenyl)Ala-OH,

a key building block in synthetic peptide chemistry.

Core Physicochemical Data
Fmoc-(R)-2-(pentenyl)Ala-OH is a derivative of alanine, an amino acid, featuring a

fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pentenyl side chain. These

modifications are crucial for its application in solid-phase peptide synthesis. The fundamental

properties of this compound are summarized below.

Property Value Citations

Molecular Weight 379.45 g/mol [1][2][3]

Chemical Formula C₂₃H₂₅NO₄ [1][2][3]

CAS Number 288617-77-6 [2]

Hypothetical Experimental Protocol: Incorporation
into a Peptide Sequence
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The primary application of Fmoc-(R)-2-(pentenyl)Ala-OH is in Fmoc-based solid-phase

peptide synthesis (SPPS). The following is a generalized protocol for the incorporation of this

amino acid into a peptide chain.

Objective: To incorporate Fmoc-(R)-2-(pentenyl)Ala-OH into a growing peptide chain on a

solid support.

Materials:

Fmoc-Rink Amide resin

Fmoc-(R)-2-(pentenyl)Ala-OH

N,N-Dimethylformamide (DMF)

Piperidine solution (20% in DMF)

HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

N,N-Diisopropylethylamine (DIPEA)

Dichloromethane (DCM)

Kaiser Test kit

Methodology:

Resin Swelling: The Fmoc-Rink Amide resin is swelled in DMF for 30 minutes.

Fmoc Deprotection: The swelled resin is treated with a 20% piperidine solution in DMF for 5

minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting

group from the resin's terminal amine.

Washing: The resin is thoroughly washed with DMF to remove residual piperidine. A Kaiser

test is performed to confirm the presence of a free primary amine.

Amino Acid Activation: A solution of Fmoc-(R)-2-(pentenyl)Ala-OH, HBTU, and DIPEA in

DMF is prepared. This mixture is allowed to react for 5-10 minutes to activate the carboxylic
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acid of the amino acid.

Coupling: The activated amino acid solution is added to the deprotected resin. The reaction

is allowed to proceed for 1-2 hours with gentle agitation.

Washing: The resin is washed with DMF and DCM to remove any unreacted reagents. A

Kaiser test is performed to confirm the completion of the coupling reaction (absence of free

primary amines).

Capping (Optional): To block any unreacted amino groups, the resin can be treated with an

acetic anhydride solution.

Chain Elongation: The deprotection and coupling steps are repeated for each subsequent

amino acid in the desired peptide sequence.

Conceptual Workflow for Peptide Synthesis
The following diagram illustrates the cyclical nature of solid-phase peptide synthesis utilizing an

Fmoc-protected amino acid like Fmoc-(R)-2-(pentenyl)Ala-OH.
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Caption: A workflow diagram illustrating the key stages of solid-phase peptide synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.medchemexpress.com/fmoc-r-2-pentenyl-ala-oh.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/f6437
https://www.chemscene.com/288617-73-2.html
https://www.benchchem.com/product/b613570#fmoc-r-2-pentenyl-ala-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b613570#fmoc-r-2-pentenyl-ala-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b613570#fmoc-r-2-pentenyl-ala-oh-molecular-weight-and-formula
https://www.benchchem.com/product/b613570#fmoc-r-2-pentenyl-ala-oh-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b613570?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

